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Compound of Interest

Compound Name: Tributyl phosphate-d27

Cat. No.: B579870 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical characteristics

of Tributyl phosphate-d27 (TBP-d27), a deuterated isotopologue of Tributyl phosphate (TBP).

Due to the limited availability of specific experimental data for the deuterated compound, this

guide leverages data from its non-deuterated counterpart, TBP, as a close approximation for

several physical properties. This approach is based on the general understanding that while

isotopic substitution can lead to minor variations in physical properties due to changes in

molecular weight and vibrational frequencies, these differences are often minimal for bulk

properties like density and refractive index in complex molecules. All data for the non-

deuterated form should be considered an estimate for TBP-d27 and are provided for guidance.

Core Physical and Chemical Properties
Tributyl phosphate-d27 is a colorless to pale-yellow liquid at room temperature. It is the

deuterated form of Tributyl phosphate, where all 27 hydrogen atoms have been replaced with

deuterium. This isotopic labeling is often utilized in research to trace metabolic pathways or as

an internal standard in analytical studies.

Table 1: General and Known Physical Properties of Tributyl Phosphate-d27
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Property Value Source

Chemical Formula C₁₂D₂₇O₄P

Molecular Weight 293.48 g/mol

Isotopic Purity ≥98 atom % D

Appearance Liquid

Flash Point 145 °C (293 °F) - closed cup

Estimated Physical Characteristics (Based on
Tributyl Phosphate Data)
The following tables summarize the key physical properties of non-deuterated Tributyl

phosphate. These values are presented as estimates for Tributyl phosphate-d27.

Table 2: Estimated Thermodynamic Properties of Tributyl Phosphate-d27

Property Value
Temperature
(°C)

Pressure Source(s)

Boiling Point 289 °C - 1 atm

180-183 °C - 22 mmHg

Melting Point -79 °C - -

Autoignition

Temp.
770 °F - -

Table 3: Estimated Physical Properties of Tributyl Phosphate-d27
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Property Value Temperature (°C) Source(s)

Density 0.979 g/mL 25

Refractive Index 1.424 20

Vapor Density 9.2 (vs air) -

Experimental Protocols
Accurate determination of the physical properties of Tributyl phosphate-d27 requires specific

experimental measurements. The following sections detail generalized protocols for

determining density, viscosity, and refractive index.

Determination of Density
The density of a liquid can be determined using a pycnometer or a digital density meter.

Protocol using a Pycnometer:

Cleaning and Calibration: Thoroughly clean and dry a pycnometer of a known volume. Weigh

the empty, dry pycnometer.

Reference Liquid: Fill the pycnometer with a reference liquid of known density (e.g.,

deionized water) at a specific temperature. Weigh the filled pycnometer.

Sample Measurement: Empty and dry the pycnometer. Fill it with Tributyl phosphate-d27 at

the same temperature. Weigh the filled pycnometer.

Calculation: The density of the sample is calculated using the formula: ρ_sample =

(m_sample / m_reference) * ρ_reference where ρ is density and m is mass.

Determination of Viscosity
The viscosity of a liquid can be measured using a viscometer, such as a capillary viscometer or

a rotational viscometer.

Protocol using a Capillary Viscometer:
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Instrument Setup: Select a calibrated capillary viscometer appropriate for the expected

viscosity range.

Sample Loading: Introduce a precise volume of Tributyl phosphate-d27 into the viscometer.

Thermal Equilibration: Place the viscometer in a constant temperature bath until the sample

reaches the desired temperature.

Measurement: Draw the liquid up through the capillary to the starting mark. Measure the time

it takes for the liquid to flow between two marked points under the influence of gravity.

Calculation: The kinematic viscosity (ν) is calculated using the viscometer constant (C) and

the flow time (t): ν = C * t. The dynamic viscosity (η) can then be calculated by multiplying the

kinematic viscosity by the density of the liquid (η = ν * ρ).

Determination of Refractive Index
The refractive index is measured using a refractometer.

Protocol using an Abbe Refractometer:

Calibration: Calibrate the refractometer using a standard liquid with a known refractive index.

Sample Application: Apply a few drops of Tributyl phosphate-d27 onto the prism of the

refractometer.

Measurement: Close the prism and allow the sample to equilibrate to the instrument's

temperature. Look through the eyepiece and adjust the controls until the dividing line

between the light and dark fields is sharp and centered in the crosshairs.

Reading: Read the refractive index value directly from the instrument's scale.

Synthesis and Purification Workflow
The synthesis of Tributyl phosphate-d27 follows the same principles as the synthesis of non-

deuterated Tributyl phosphate, with the substitution of deuterated butanol. A general workflow

is presented below.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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